Cas no 2138517-70-9 (3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid)

• Product Name: 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid
• CAS No: 2138517-70-9
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5941755
• PubChem ID: 165488182
• Update Time: 2025-08-02

3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2138517-70-9
• EN300-763971
• 3-(2-cyclopropylacetamido)-5-hydroxybenzoic acid
• 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid

• Inchi： 1S/C12H13NO4/c14-10-5-8(12(16)17)4-9(6-10)13-11(15)3-7-1-2-7/h4-7,14H,1-3H2,(H,13,15)(H,16,17)
• InChI Key： DWGYRBQATZPFEX-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NC1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid

3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid: A Comprehensive Overview

The compound 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid (CAS No. 2138517-70-9) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups, which include a cyclopropyl group, an acetamide moiety, and a hydroxyl group attached to a benzoic acid backbone. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery due to their ability to modulate biological targets with high efficiency. The cyclopropyl group in this compound contributes to its stability and bioavailability, making it an attractive candidate for therapeutic applications. Additionally, the acetamide group enhances the molecule's solubility and bioactivity, while the hydroxyl group provides opportunities for further chemical modifications.

The synthesis of 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and oxidation techniques, to achieve high yields and purity. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these synthetic methods.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in modulating cellular signaling processes.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinities towards various protein targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been used to predict its electronic structure and reactivity, aiding in the design of more potent derivatives.

From an environmental perspective, the biodegradability and ecotoxicity of 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid have been assessed under controlled laboratory conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 3-(2-Cyclopropylacetamido)-5-hydroxybenzoic acid represents a valuable addition to the arsenal of bioactive molecules available for research and development. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the pursuit of innovative solutions across multiple disciplines.